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Compound of Interest

Compound Name: Evodol

Cat. No.: B191716

Disclaimer: No specific Safety Data Sheet (SDS) for Evodol is publicly available. The following
guidance is based on best practices for handling potent, investigational compounds with
potential anti-tumor properties. Researchers must conduct a thorough risk assessment and
consult their institution's safety office before handling this substance.

Evodol is a natural product isolated from the fruit of Evodia rutaecarpa.[1] It is under
investigation for its potential as an anti-tumor and anti-inflammatory agent.[1] Given its
intended use in the preparation of anti-tumor drugs, it is prudent to handle Evodol with the
same precautions as other potent or cytotoxic compounds.

l. Personal Protective Equipment (PPE) and Exposure
Controls

Engineering controls are the primary means of minimizing exposure. All work with solid Evodol
or concentrated solutions should be performed in a certified chemical fume hood, ventilated
balance enclosure, or glove box.

A comprehensive PPE strategy is mandatory to prevent inhalation, skin, and eye contact. The
required PPE may vary based on the specific procedure and the quantity of Evodol being
handled.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with chemical-
resistant gloves (e.g., nitrile) is
recommended. Inspect gloves
prior to use.[2][3]

Prevents skin contact. Double-
gloving provides an additional
barrier in case of a tear or

puncture.[3]

Eye and Face Protection

Safety glasses with side
shields are required at a
minimum. A face shield should
be worn when there is a risk of
splashing.[4][5]

Protects eyes from dust
particles and splashes of

solutions.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
required when handling the
powder form or when dust may
be generated.[3]

Prevents inhalation of the

potent powdered compound.

Body Protection

A disposable, solid-front lab
coat with tight-fitting cuffs is
required.[6] An impervious
gown should be selected for
tasks with a higher risk of

contamination.[3]

Protects skin and personal

clothing from contamination.

Il. Operational Plan for Handling Evodol

A step-by-step approach is crucial for the safe handling of Evodol.

A. Preparation and Weighing:

» Preparation: Designate a specific area within a chemical fume hood for handling Evodol.

Ensure all necessary equipment (spatulas, weigh paper, etc.) is present and the work

surface is clean.

o Weighing: If possible, weigh the compound in a ventilated balance enclosure. Handle the

powder carefully to minimize the creation of dust and aerosols.
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B. Solution Preparation:

e Solvent Addition: When dissolving the powder, add the solvent slowly to the solid to avoid
splashing.

» Container Management: Keep all containers of Evodol tightly sealed when not in use.
C. Post-Handling Procedures:

o Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with Evodol. A common method is to use a detergent solution followed by a rinse
with an appropriate solvent (e.g., 70% ethanol), if compatible with the equipment.[5]

 PPE Removal: Remove PPE carefully, avoiding contact with the outer contaminated
surfaces. Dispose of all disposable PPE as hazardous waste.

» Hygiene: Wash hands and forearms thoroughly with soap and water after removing gloves.

lll. Disposal Plan

All waste materials contaminated with Evodol must be treated as hazardous waste.
A. Waste Segregation:

» Solid Waste: Collect all contaminated solid waste, including gloves, weigh paper, and
disposable lab coats, in a dedicated and clearly labeled hazardous waste container.[6] These
are often black containers for hazardous pharmaceutical waste.[7]

o Liquid Waste: Collect all liquid waste containing Evodol in a separate, sealed, and clearly
labeled hazardous waste container.

o Sharps: Any sharps (needles, scalpels) contaminated with Evodol should be placed in a
designated sharps container for hazardous waste.

B. Waste Disposal:

» Do not dispose of Evodol waste down the drain or in the regular trash.
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» Arrange for the disposal of all hazardous waste through a licensed waste disposal contractor,
in accordance with local, state, and federal regulations.[7][8]

o Empty containers that held Evodol should be treated as hazardous waste as they may retain
product residue.

Quantitative Data Summary

Property Value Source
CAS Number 22318-10-1 [9]
Molecular Formula C26H2809 [9]
Molecular Weight 484.5 g/mol 9]

Experimental Protocols

Due to the lack of specific experimental protocols involving Evodol in the provided search
results, detailed methodologies cannot be cited. Researchers should develop their own
protocols based on the specific requirements of their experiments, incorporating the safety and
handling procedures outlined in this document.

Mandatory Visualization
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Caption: Workflow for the safe handling and disposal of Evodol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Evodol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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